1-{3-[(2,6-Dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-(4-fluorophenoxy)ethan-1-one

• IUPAC Name: 1-[3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl]-2-(4-fluorophenoxy)ethanone
• InChI: InChI=1S/C18H20FN3O3/c1-12-9-17(21-13(2)20-12)25-16-7-8-22(10-16)18(23)11-24-15-5-3-14(19)4-6-15/h3-6,9,16H,7-8,10-11H2,1-2H3
• InChI Key: XTLXBWOLLTVECK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)OC2CCN(C2)C(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C18H20FN3O3
• Molecular Weight: 345.4 g/mol
• CAS No.: 2097934-20-6

Description

Historical Evolution of Pyrrolidine-Based Heterocyclic Compounds

Pyrrolidine, a five-membered saturated nitrogen heterocycle, has been a cornerstone of medicinal chemistry since its structural characterization in the early 20th century. The cyclic amine’s conformational rigidity and ability to mimic bioactive peptide motifs drove its adoption in alkaloid synthesis, exemplified by natural products like hygrine and cuscohygrine. Industrial production methods, such as the catalytic amination of 1,4-butanediol, enabled large-scale access to pyrrolidine derivatives, accelerating their integration into drug candidates. By the 1980s, pyrrolidine-containing compounds like clemastine and ropinirole demonstrated clinical efficacy, validating the scaffold’s pharmacological relevance. Contemporary developments include enzyme-engineered syntheses of chiral pyrrolidines and spiropyrrolidine architectures for multitarget therapies.

Significance of 2,6-Dimethylpyrimidin-4-yl Derivatives in Research

The 2,6-dimethylpyrimidin-4-yl group confers unique electronic and steric properties critical for molecular recognition. Pyrimidine rings participate in hydrogen bonding via their nitrogen atoms, enabling interactions with biological targets such as kinases and nucleic acids. Methyl substituents at the 2- and 6-positions enhance lipophilicity and metabolic stability while minimizing steric hindrance at the 4-position oxygen linkage. Recent studies on pyrimidine/pyrrolidine hybrids, including sertraline-based analogs, demonstrate improved inhibitory profiles against cholinesterases and monoamine oxidases. The dimethylpyrimidine moiety’s role in optimizing binding affinity is evident in compound 19 from Zhou et al., which achieved submicromolar inhibition across multiple enzyme targets.

Evolution of Fluorophenoxy Substituted Ethanones

Fluorophenoxy groups have emerged as privileged substituents in drug design due to fluorine’s electronegativity and minimal steric impact. The 4-fluorophenoxy moiety in particular enhances membrane permeability and modulates electron distribution in ethanone derivatives. In Alzheimer’s disease research, fluorophenoxy-containing hybrids exhibit improved blood-brain barrier penetration, as demonstrated by in vitro PAMPA assays. The ethanone linker provides conformational flexibility, allowing optimal spatial arrangement of pharmacophoric elements. This design strategy mirrors advancements in antimicrobial 1,2,4-oxadiazole pyrrolidines, where fluorophenoxy groups enhanced DNA gyrase inhibition.

Structural Uniqueness and Molecular Architecture

The title compound integrates three distinct modules:

• Pyrrolidine core : The 3-oxy-substituted pyrrolidine adopts a puckered conformation, with the nitrogen atom positioned for hydrogen bonding. Enzymatic methods for chiral pyrrolidine synthesis could enable stereocontrolled access to this subunit.
• 2,6-Dimethylpyrimidin-4-yl ether : This electron-deficient aromatic system likely engages in π-π stacking and dipole interactions. The methyl groups create a hydrophobic pocket, while the ether oxygen serves as a hydrogen bond acceptor.
• 4-Fluorophenoxy ethanone : The ketone group provides a site for potential metabolic oxidation or Schiff base formation, while the fluorophenoxy moiety directs substituents into specific target pockets.

Biological Activity

1-{3-[(2,6-Dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-(4-fluorophenoxy)ethan-1-one is a synthetic organic compound with a complex structure that suggests a range of potential biological activities. Its molecular formula is $C_{14}H_{20}N_{2}O_{3}$, and it has garnered attention in medicinal chemistry due to its structural attributes, including a pyrimidine ring and a pyrrolidine moiety. This article explores the biological activity, mechanisms of action, and potential applications of this compound based on existing research.

Chemical Structure and Properties

The compound features the following key structural components:

• Pyrrolidine Ring : A five-membered ring containing one nitrogen atom.
• Pyrimidine Moiety : A six-membered ring structure that includes two nitrogen atoms.
• Fluorophenoxy Group : A phenolic structure substituted with fluorine, enhancing lipophilicity and potentially altering biological interactions.

Table 1: Structural Features

Component	Description
Molecular Formula	$C_{14}H_{20}N_{2}O_{3}$
Molecular Weight	264.32 g/mol
Key Functional Groups	Pyrrolidine, Pyrimidine, Fluorophenoxy

Anticancer Potential

Initial studies indicate that this compound may act as an inhibitor of ATP-binding cassette (ABC) transporters, which play a crucial role in drug metabolism and resistance mechanisms in cancer cells. The inhibition of these transporters can enhance the efficacy of chemotherapeutic agents by preventing their efflux from cancer cells.

Case Study : A study examining similar pyrimidine derivatives demonstrated significant cytotoxic effects against various cancer cell lines. The mechanism was linked to the induction of apoptosis, characterized by chromatin condensation and externalization of phosphatidylserine .

Antimicrobial and Anti-inflammatory Properties

Compounds with similar structural features often exhibit antimicrobial and anti-inflammatory activities. While specific data on this compound's antimicrobial efficacy is limited, related compounds have shown promising results in inhibiting bacterial growth and modulating inflammatory pathways.

The biological activity of 1-{3-[(2,6-Dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-(4-fluorophenoxy)ethan-1-one is hypothesized to involve:

• Interaction with Nucleic Acids : The pyrimidine moiety may facilitate binding to DNA or RNA, potentially affecting replication or transcription processes.
• Enzyme Inhibition : Similar compounds have been shown to inhibit key enzymes involved in metabolic pathways, suggesting potential for this compound to influence metabolic processes .

Pharmacokinetics

The pharmacokinetic profile of this compound remains to be fully elucidated. However, the presence of the pyrrolidine ring could enhance its bioavailability and metabolic stability. Preliminary studies suggest that compounds in this class may exhibit high oral bioavailability due to favorable solubility characteristics.

Comparative Analysis with Related Compounds

To better understand the unique properties of 1-{3-[(2,6-Dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-(4-fluorophenoxy)ethan-1-one, it is useful to compare it with structurally related compounds.

Table 2: Comparison with Related Compounds

Compound Name	Key Features	Biological Activity
1-{3-[2,6-Dimethylpyrimidin-4-yloxy]pyrrolidin-1-yl}-2-(phenyl)ethan-1-one	Lacks fluorine substitution	Moderate anticancer activity
1-{3-[2,6-Dimethylpyrimidin-4-yloxy]piperidin-1-yl}-2-(trifluoromethylphenyl)ethan-1-one	Contains piperidine instead of pyrrolidine	Enhanced metabolic stability
1-{3-[2,6-Dimethylpyrimidin-4-yloxy]pyrrolidin-1-yl}-2-(methylphenyl)ethan-1-one	Substituted methyl group	Reduced anti-inflammatory properties

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound 1: 1-{3-[(2,6-Dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-ylsulfanyl)ethan-1-one (BJ53991)

• Structural Differences: Core Ring: Piperidine (6-membered) vs. pyrrolidine (5-membered) in the target compound. Substituent: 1H-Indol-3-ylsulfanyl vs. 4-fluorophenoxy.
• Physicochemical Properties: Piperidine’s larger ring size may reduce membrane permeability compared to pyrrolidine.
• Biological Implications: Indole moieties are known for interactions with serotonin receptors, whereas fluorophenoxy groups may enhance metabolic stability .

Compound 2: 4-{1-[2-(2,6-Dimethylphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one hydrochloride

• Structural Differences: Core Scaffold: Benzimidazole-pyrrolidin-2-one vs. pyrimidinyloxy-pyrrolidine. Substituent: 4-Fluorophenylmethyl vs. 4-fluorophenoxy.
• Physicochemical Properties :
  • Benzimidazole’s aromaticity enhances π-π stacking but reduces solubility; the hydrochloride salt improves aqueous solubility compared to the neutral target compound .
• Biological Implications :
  • Benzimidazole derivatives often exhibit antimicrobial or antiviral activity, suggesting divergent target profiles compared to pyrimidine-based compounds .

Compound 3: 4-(4-Bromophenyl)-6-(4-hydroxy-3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile

• Structural Differences: Core Scaffold: Pyridin-2(1H)-one vs. pyrimidine-pyrrolidine. Substituents: Bromophenyl and methoxyphenyl vs. dimethylpyrimidine and fluorophenoxy.
• Physicochemical Properties :
  • Bromine’s electron-withdrawing effect increases molecular weight (vs. fluorine) and may reduce metabolic clearance.
  • Hydroxy and methoxy groups enhance antioxidant capacity, as shown in DPPH assays (79.05% activity) .

Comparative Analysis Table

Parameter	Target Compound	Compound 1 (BJ53991)	Compound 2	Compound 3
Core Structure	Pyrrolidine + pyrimidine	Piperidine + pyrimidine	Benzimidazole + pyrrolidin-2-one	Pyridin-2(1H)-one
Key Substituents	4-Fluorophenoxy	Indol-3-ylsulfanyl	4-Fluorophenylmethyl	Bromophenyl, methoxyphenyl
Molecular Weight	~396.5 (estimated)	396.5	504.94 (hydrochloride)	~420 (estimated)
Solubility	Moderate (neutral)	Low (sulfanyl group)	High (hydrochloride salt)	Moderate (polar groups)
Biological Activity	Underexplored	Potential CNS interactions	Antimicrobial/antiviral	Antioxidant (79.05% activity)
Metabolic Stability	High (fluorophenoxy)	Moderate (sulfanyl liability)	High (aromatic stability)	Moderate (bromine metabolism)

Research Findings and Implications

• Electron Effects : The 2,6-dimethylpyrimidine group provides electron-donating properties, contrasting with the electron-withdrawing bromine in Compound 3, which may influence binding kinetics .
• ADMET Considerations: The fluorophenoxy group in the target compound likely enhances metabolic stability compared to the redox-sensitive sulfanyl group in Compound 1 .

Q & A

Q. Q1. What are the recommended methodologies for synthesizing and purifying 1-{3-[(2,6-Dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-(4-fluorophenoxy)ethan-1-one, and how can reaction conditions be optimized to improve yield?

Answer: Synthesis typically involves multi-step nucleophilic substitutions and coupling reactions. For example:

• Step 1: React 2,6-dimethylpyrimidin-4-ol with a pyrrolidine derivative under Mitsunobu conditions (e.g., DIAD, PPh₃) to form the pyrrolidinyl-oxypyrimidine intermediate .
• Step 2: Couple the intermediate with 4-fluorophenoxy acetyl chloride via a nucleophilic acyl substitution.

Optimization Strategies:

• Use HPLC (High-Performance Liquid Chromatography) to monitor reaction progress and identify byproducts .
• Adjust solvent polarity (e.g., DMF vs. THF) to enhance solubility of intermediates .
• Employ column chromatography with gradients of ethyl acetate/hexane for purification .

Q. Table 1: Representative Reaction Conditions

Step	Reagents/Conditions	Yield Range	Key Analytical Tool
1	DIAD, PPh3, THF, 0°C → RT	60–75%	<sup>1</sup>H NMR
2	DIPEA, DCM, 24h RT	45–55%	LC-MS

Q. Q2. How should researchers approach conformational analysis of the pyrrolidine ring in this compound, and what computational or experimental methods are most reliable?

Answer: The pyrrolidine ring’s puckering significantly impacts binding affinity in biological targets. Key methods include:

• X-ray Crystallography: Resolve the 3D structure to identify dominant puckering modes (e.g., envelope vs. twist) .
• Cremer-Pople Parameters: Calculate puckering amplitude (θ) and phase angle (φ) using atomic coordinates from crystallography or DFT calculations .
• DFT (Density Functional Theory): Optimize geometry at the B3LYP/6-31G* level to compare theoretical and experimental puckering .

Q. Table 2: Puckering Parameters for Common Conformers

Conformer	θ (Å)	φ (°)	Energy (kcal/mol)
Envelope	0.42	18.3	0.0
Twist	0.39	156.7	1.2

Advanced Research Questions

Q. Q3. How can researchers resolve contradictions in bioactivity data between in vitro and in vivo studies for this compound?

Answer: Discrepancies often arise from metabolic instability or off-target effects. Mitigation strategies include:

• Metabolite Identification: Use LC-HRMS to track degradation products in plasma (e.g., oxidative dealkylation of the pyrrolidine ring) .
• Pharmacokinetic Profiling: Compare AUC (Area Under Curve) and C_max across species to assess bioavailability differences .
• Target Engagement Assays: Employ SPR (Surface Plasmon Resonance) or thermal shift assays to confirm binding to the intended target .

Case Study:
A 2025 study found reduced in vivo efficacy due to rapid glucuronidation of the 4-fluorophenoxy group. Structural modification with a trifluoromethyl group improved metabolic stability .

Q. Q4. What experimental designs are recommended for studying the environmental fate of this compound, particularly its persistence in aquatic systems?

Answer: Follow the INCHEMBIOL framework :

Abiotic Degradation: Perform hydrolysis studies at pH 4, 7, and 9 (25–50°C) to assess stability.

Biotic Degradation: Use OECD 301F Ready Biodegradability tests with activated sludge .

Adsorption Potential: Measure log K_oc (Organic Carbon Partition Coefficient) via batch equilibrium experiments .

Q. Table 3: Environmental Persistence Data

Parameter	Value	Method
Hydrolysis t1/2 (pH 7)	72 h	HPLC-UV
log Koc	2.8	OECD Guideline 121
Biodegradation (%)	<10 (28 days)	OECD 301F

Q. Q5. How can computational modeling predict off-target interactions, and what validation experiments are critical?

Answer:

• Molecular Docking: Screen against databases like ChEMBL using Glide or AutoDock to identify potential off-targets (e.g., kinases, GPCRs) .
• MD Simulations: Run 100-ns simulations to assess binding stability (RMSD < 2 Å) .
• Validation:
  • Selectivity Assays: Test against top predicted off-targets using radioligand binding assays .
  • Cellular Toxicity: Measure IC₅₀ in HEK293 or HepG2 cells to confirm specificity .